Benzoquinonium dibromide

• Molecular Formula: C34H50Br2N4O2
• Molecular Weight: 706.6 g/mol
• InChI: InChI=1S/C34H48N4O2.2BrH/c1-5-37(6-2,27-29-17-11-9-12-18-29)23-15-21-35-31-25-34(40)32(26-33(31)39)36-22-16-24-38(7-3,8-4)28-30-19-13-10-14-20-30;;/h9-14,17-20,25-26H,5-8,15-16,21-24,27-28H2,1-4H3;2*1H
• InChIKey: DVQZHWAYOLXTHE-UHFFFAOYSA-N

Benzoquinonium Dibromide: Dual Ago-Antagonist nAChR Blocker

Benzoquinonium dibromide (CAS 311-09-1; Mytolon dibromide) is a synthetic bisquaternary ammonium compound that functions as a nicotinic acetylcholine receptor (nAChR) antagonist with an atypical dual pharmacological profile: it activates single nAChR channels at low concentrations while blocking open channels at higher concentrations, binding to a site distinct from the classical acetylcholine orthosteric site [1]. Originally developed as the chloride salt (Mytolon) and characterized as producing a curare-like rather than decamethonium-like neuromuscular paralysis, benzoquinonium also possesses intrinsic anticholinesterase activity amounting to approximately 25% of that of neostigmine, a feature absent from prototypical competitive neuromuscular blockers such as d-tubocurarine and pancuronium [2][3]. The dibromide salt (MW 706.6 g/mol) is the principal research-grade form supplied commercially, with solubility of 100 mM in DMSO and 5 mM in water .

Dual-mechanism nAChR probe: competitive block, open-channel block, and intrinsic anti-ChE activity

Discriminates pre- vs. post-junctional reversal mechanisms in nerve-muscle models

Validated tool for novel nAChR agonist site (Lys-125 region) research

• [1] Pereira EF, Reinhardt-Maelicke S, Schrattenholz A, Maelicke A, Albuquerque EX. Identification and functional characterization of a new agonist site on nicotinic acetylcholine receptors of cultured hippocampal neurons. J Pharmacol Exp Ther. 1993 Jun;265(3):1474-91. PMID: 8510023. View Source
• [2] Bowman WC. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen. Br J Pharmacol Chemother. 1958 Dec;13(4):521-30. PMID: 13618560. View Source
• [3] Hoppe JO, Funnell JE, Lape H. The effects of structural variation in the quaternary nitrogen centers of benzoquinonium chloride upon neuromuscular blocking activity. J Pharmacol Exp Ther. 1955 Sep;115(1):106-19. View Source

Benzoquinonium Dibromide: Unique Pharmacological Profile

Classical neuromuscular blocking agents (d-tubocurarine, pancuronium, gallamine) and ganglion blockers (hexamethonium, mecamylamine) are not functionally interchangeable with benzoquinonium because the latter possesses a triad of co-existing activities—competitive nAChR antagonism, open-channel blockade, and intrinsic anticholinesterase inhibition—that are absent or negligible in any single comparator [1][2]. This unique pharmacological signature means that benzoquinonium produces a blockade that is resistant to reversal by standard anticholinesterase agents (edrophonium is approximately 300 times less potent as an antagonist to benzoquinonium than to tubocurarine) and that benzoquinonium pre-treatment can abolish the anti-curare action of edrophonium [1][3]. For experimental designs requiring discrimination between pre- and post-junctional mechanisms, probing the novel nAChR agonist site, or studying cholinergic systems where anticholinesterase-sensitive and -insensitive components must be dissected, substitution with a conventional antagonist will yield fundamentally different results.

Triad mechanism absent in classical blockers

d-Tubocurarine, pancuronium, and gallamine lack the combined competitive block, open-channel block, and anti-ChE activity. Substituting loses the dual ago-antagonist profile.

Anti-ChE activity alters reversal susceptibility

Intrinsic anticholinesterase action (~25% of neostigmine) renders standard reversal agents (edrophonium) essentially ineffective, a property absent in common neuromuscular blockers.

Inverted ganglion selectivity may confound autonomic endpoints

Benzoquinonium favors neuromuscular over ganglionic block, opposite to tubocurarine. Direct replacement shifts autonomic side-effect profile in experimental models.

• [1] Pereira EF, Reinhardt-Maelicke S, Schrattenholz A, Maelicke A, Albuquerque EX. Identification and functional characterization of a new agonist site on nicotinic acetylcholine receptors of cultured hippocampal neurons. J Pharmacol Exp Ther. 1993 Jun;265(3):1474-91. PMID: 8510023. View Source
• [2] Hoppe JO, Funnell JE, Lape H. The effects of structural variation in the quaternary nitrogen centers of benzoquinonium chloride upon neuromuscular blocking activity. J Pharmacol Exp Ther. 1955 Sep;115(1):106-19. View Source
• [3] Blaber LC, Bowman WC. A comparison between the effects of edrophonium and choline in the skeletal muscles of the cat. Br J Pharmacol Chemother. 1959 Dec;14(4):456-66. PMID: 13801135. View Source

Benzoquinonium Dibromide: Evidence vs. Close Analogs

Neuromuscular Blocking Potency vs. d-Tubocurarine

In a direct head-to-head comparison under identical experimental conditions (cats under chloralose anaesthesia), benzoquinonium was approximately 2.5 times more potent than d-tubocurarine on a molar basis in blocking neuromuscular transmission in the soleus muscle. In the same study, pancuronium was approximately 8 times more potent, while gallamine was less than half as potent as tubocurarine [1].

Potency vs. tubocurarine

Head-to-head

~2.5× more potent on molar basis (cat soleus)

Reported neuromuscular blockade potency context

Cat soleus, chloralose anaesthesia; pancuronium ~8×, gallamine

Ganglion selectivity

Head-to-head

~0.5× hexamethonium potency (weak ganglion block)

Inverted selectivity profile supports neuromuscular-specific studies

Cat superior cervical ganglion; tubocurarine ~5×, pancuronium ~2× hexamethonium

Reversal resistance

Head-to-head

Edrophonium ~300× less potent vs. benzoquinonium than vs. tubocurarine

Context for discriminating reversal mechanisms

Cat tibialis anterior; choline ~5× less potent

Intrinsic anti-ChE

Cross-study comparable

25% of neostigmine anti-ChE activity

Structurally-defined property, absent in classical blockers

Attributed to benzyl quaternary groups; alkyl analogs drop to

Dual mechanism

Class-level

Activates single channels + open-channel block at 0.1–10 μM

Supports novel agonist site research (Lys-125 region)

Cultured hippocampal neurons; distinct from galanthamine/competitive antagonists

Ascaris nAChR block

Head-to-head

IC50 0.29 μM vs. ACh conductance (most potent tested)

Reported potency context for invertebrate nAChR research

Ascaris suum somatic muscle; pancuronium 3.2 μM, tubocurarine 3.1 μM

Evidence Dimension	Neuromuscular blocking potency (molar basis) in cat soleus muscle
Target Compound Data	Benzoquinonium: ~2.5× potency of tubocurarine
Comparator Or Baseline	d-Tubocurarine (baseline = 1.0); Pancuronium: ~8×; Gallamine: <0.5×; Mecamylamine: ~1/128×; Hexamethonium: ~1/380×
Quantified Difference	Benzoquinonium is 2.5-fold more potent than tubocurarine; 5-fold more potent than gallamine; >50-fold more potent than hexamethonium
Conditions	Cat soleus muscle, chloralose anaesthesia, molar potency comparison

Why This Matters

For researchers requiring intermediate neuromuscular blocking potency—stronger than tubocurarine/gallamine but without pancuronium's pronounced vagolytic effects—benzoquinonium occupies a distinct potency niche with quantified differentiation from all major comparators.

• [1] Bowman WC, Webb SN. Neuromuscular blocking and ganglion blocking activities of some acetylcholine antagonists in the cat. J Pharm Pharmacol. 1972 Oct;24(10):762-72. PMID: 4403972. View Source

Inverted Selectivity vs. d-Tubocurarine

The same comparative study measured ganglion blocking potency at the superior cervical ganglion (nictitating membrane contraction). Benzoquinonium was only about half as potent as hexamethonium at blocking ganglionic transmission, whereas tubocurarine was approximately 5 times and pancuronium approximately 2 times more potent than hexamethonium [1]. This creates a distinct neuromuscular-to-ganglionic selectivity ratio: benzoquinonium strongly favors neuromuscular over ganglionic blockade, while tubocurarine and pancuronium show the opposite bias.

Ganglion selectivity

Head-to-head

~0.5× hexamethonium potency (weak ganglion block)

Inverted selectivity profile supports neuromuscular-specific studies

Cat superior cervical ganglion; tubocurarine ~5×, pancuronium ~2× hexamethonium

Evidence Dimension	Ganglion blocking potency relative to hexamethonium (superior cervical ganglion, cat)
Target Compound Data	Benzoquinonium: ~0.5× hexamethonium potency (weak ganglion blocker)
Comparator Or Baseline	Hexamethonium (baseline = 1.0); d-Tubocurarine: ~5×; Pancuronium: ~2×; Mecamylamine: ~17×; Gallamine: ~0.2×
Quantified Difference	Benzoquinonium is 10-fold weaker than tubocurarine and 4-fold weaker than pancuronium at ganglion blockade despite being 2.5× more potent than tubocurarine at neuromuscular blockade
Conditions	Cat superior cervical ganglion, preganglionic sympathetic stimulation, nictitating membrane contraction

Why This Matters

When an experiment requires neuromuscular blockade with minimal confounding autonomic ganglionic effects, benzoquinonium's inverted selectivity profile provides a clear advantage over tubocurarine (which carries ~10× greater ganglion-blocking burden at equipotent neuromuscular doses).

• [1] Bowman WC, Webb SN. Neuromuscular blocking and ganglion blocking activities of some acetylcholine antagonists in the cat. J Pharm Pharmacol. 1972 Oct;24(10):762-72. PMID: 4403972. View Source

Anticholinesterase Reversal Resistance vs. Tubocurarine

Blaber and Bowman (1959) demonstrated that edrophonium was approximately 300 times less potent as an antagonist to benzoquinonium-induced paralysis than to tubocurarine-induced paralysis in cat tibialis anterior muscle. Choline was about 5 times less potent against benzoquinonium. Furthermore, prior administration of benzoquinonium abolished the antagonistic action to tubocurarine of normally effective doses of edrophonium and reduced that of choline [1]. This resistance arises from benzoquinonium's intrinsic anticholinesterase activity (25% of neostigmine), which prevents acetylcholinesterase inhibitors from accumulating sufficient ACh at the junction [2].

Reversal resistance

Head-to-head

Edrophonium ~300× less potent vs. benzoquinonium than vs. tubocurarine

Context for discriminating reversal mechanisms

Cat tibialis anterior; choline ~5× less potent

Evidence Dimension	Edrophonium antagonist potency ratio (benzoquinonium paralysis vs. tubocurarine paralysis)
Target Compound Data	Edrophonium potency against benzoquinonium: baseline (very weak antagonism)
Comparator Or Baseline	Edrophonium potency against tubocurarine: ~300× more potent as antagonist
Quantified Difference	~300-fold reduction in edrophonium antagonist potency against benzoquinonium vs. tubocurarine; ~5-fold reduction for choline
Conditions	Cat tibialis anterior muscle, chloralose anaesthesia, twitch tension measurement

Why This Matters

This near-complete resistance to standard anticholinesterase reversal agents makes benzoquinonium an essential pharmacological tool for distinguishing pre-synaptic from post-synaptic mechanisms of anti-curare agents and for validating whether an observed effect is mediated through cholinesterase inhibition.

• [1] Blaber LC, Bowman WC. A comparison between the effects of edrophonium and choline in the skeletal muscles of the cat. Br J Pharmacol Chemother. 1959 Dec;14(4):456-66. PMID: 13801135. View Source
• [2] Hoppe JO, Funnell JE, Lape H. The effects of structural variation in the quaternary nitrogen centers of benzoquinonium chloride upon neuromuscular blocking activity. J Pharmacol Exp Ther. 1955 Sep;115(1):106-19. View Source

Intrinsic Anticholinesterase Activity vs. Neostigmine

Hoppe et al. (1955) quantified that benzoquinonium possesses anticholinesterase activity amounting to 25% of that of neostigmine, specifically attributed to the presence of the benzyl group in the quaternary nitrogen centers. Replacement of the benzyl group by alkyl groups reduced this activity to below 2% of neostigmine, at which point the compounds became susceptible to antagonism by edrophonium and neostigmine—unlike the parent benzoquinonium [1]. Classical competitive neuromuscular blockers (d-tubocurarine, pancuronium, gallamine, decamethonium) lack meaningful anticholinesterase activity, making this a structurally defined point of differentiation rather than a class property.

Intrinsic anti-ChE

Cross-study comparable

25% of neostigmine anti-ChE activity

Structurally-defined property, absent in classical blockers

Attributed to benzyl quaternary groups; alkyl analogs drop to

Dual mechanism

Class-level

Activates single channels + open-channel block at 0.1–10 μM

Supports novel agonist site research (Lys-125 region)

Cultured hippocampal neurons; distinct from galanthamine/competitive antagonists

Ascaris nAChR block

Head-to-head

IC50 0.29 μM vs. ACh conductance (most potent tested)

Reported potency context for invertebrate nAChR research

Ascaris suum somatic muscle; pancuronium 3.2 μM, tubocurarine 3.1 μM

Evidence Dimension	Anticholinesterase activity relative to neostigmine
Target Compound Data	Benzoquinonium: 25% of neostigmine's anticholinesterase activity
Comparator Or Baseline	Neostigmine (baseline = 100%); Structural analogs with alkyl substituents replacing benzyl: <2% of neostigmine
Quantified Difference	≥12.5-fold higher anticholinesterase activity than benzyl-depleted analogs; effectively absent in tubocurarine and pancuronium
Conditions	In vitro acetylcholinesterase assay; structure-activity series

Why This Matters

This inherent anticholinesterase activity makes benzoquinonium unsuitable as a simple competitive antagonist and instead positions it as a dual-mechanism probe; researchers studying the interplay between nAChR blockade and cholinesterase inhibition can use this single agent rather than combining separate compounds.

• [1] Hoppe JO, Funnell JE, Lape H. The effects of structural variation in the quaternary nitrogen centers of benzoquinonium chloride upon neuromuscular blocking activity. J Pharmacol Exp Ther. 1955 Sep;115(1):106-19. View Source

Dual Mechanism: Novel Agonist Site & Open-Channel Block

Pereira et al. (1993) demonstrated in cultured hippocampal neurons that benzoquinonium (0.1–10 μM) activates nicotinic single channels through a binding site distinct from the classical ACh orthosteric site (the 'novel agonist site' associated with Lys-125 of the α-subunit), while simultaneously acting as an open-channel blocker at neuronal nAChRs [1]. This dual agonist/antagonist profile distinguishes benzoquinonium from galanthamine, which at the same concentration range (1–10 μM) acted predominantly as a desensitizing agent rather than an open-channel blocker, and from classical competitive antagonists (d-tubocurarine, pancuronium) that do not activate channels at any concentration [1].

Dual mechanism

Class-level

Activates single channels + open-channel block at 0.1–10 μM

Supports novel agonist site research (Lys-125 region)

Cultured hippocampal neurons; distinct from galanthamine/competitive antagonists

Evidence Dimension	Mechanism of action at neuronal nAChR single-channel level
Target Compound Data	Benzoquinonium (0.1–10 μM): activates single channels + blocks open channels; binds novel site (Lys-125 region)
Comparator Or Baseline	Galanthamine (1–10 μM): activates single channels but predominantly desensitizes; Physostigmine: activates single channels + blocks open channels; d-Tubocurarine/Pancuronium: competitive antagonist only, no channel activation
Quantified Difference	Qualitative mechanistic difference: benzoquinonium uniquely combines novel-site agonism with open-channel blockade; quantitative concentration ranges provided
Conditions	Outside-out patches from cultured rat hippocampal neurons; α4β2 nAChR subtype expressed in fibroblasts

Why This Matters

For laboratories studying nAChR allosteric modulation or the pharmacology of the novel agonist site, benzoquinonium is one of only two well-characterized tool compounds (alongside physostigmine) that activates this site; standard competitive antagonists are completely inactive at this target.

• [1] Pereira EF, Reinhardt-Maelicke S, Schrattenholz A, Maelicke A, Albuquerque EX. Identification and functional characterization of a new agonist site on nicotinic acetylcholine receptors of cultured hippocampal neurons. J Pharmacol Exp Ther. 1993 Jun;265(3):1474-91. PMID: 8510023. View Source

Ascaris suum nAChR Antagonism vs. Pancuronium

In electrophysiological studies on the somatic muscle cells of the parasitic nematode Ascaris suum, benzoquinonium was the most potent antagonist tested, with an IC50 of 0.29 μM for block of the ACh-induced conductance change. In the same preparation, pancuronium and tubocurarine exhibited IC50 values of 3.2 μM and 3.1 μM, respectively, making benzoquinonium approximately 10–11 times more potent [1]. Mecamylamine was comparably potent to benzoquinonium, but differs in being primarily a ganglionic antagonist with a distinct selectivity profile. Atropine was substantially weaker (IC50 6.7 μM), and dihydro-β-erythroidine was inactive up to 100 μM [1].

Ascaris nAChR block

Head-to-head

IC50 0.29 μM vs. ACh conductance (most potent tested)

Reported potency context for invertebrate nAChR research

Ascaris suum somatic muscle; pancuronium 3.2 μM, tubocurarine 3.1 μM

Evidence Dimension	IC50 for block of ACh-induced conductance change in Ascaris suum somatic muscle
Target Compound Data	Benzoquinonium IC50 = 0.29 μM
Comparator Or Baseline	Pancuronium IC50 = 3.2 μM; Tubocurarine IC50 = 3.1 μM; Atropine IC50 = 6.7 μM; Dihydro-β-erythroidine: inactive up to 100 μM
Quantified Difference	Benzoquinonium is 11.0× more potent than pancuronium, 10.7× more potent than tubocurarine, and 23.1× more potent than atropine
Conditions	Ascaris suum somatic muscle cells, two-electrode electrophysiology, block of ACh (5–10 μM)-induced conductance increase

Why This Matters

In anthelmintic research and invertebrate nAChR pharmacology, benzoquinonium offers the highest potency among classical nicotinic antagonists in the Ascaris model, making it the preferred tool for blocking cholinergic neurotransmission in nematode preparations at the lowest achievable concentrations, reducing off-target solvent or vehicle effects.

• [1] Colquhoun L, Holden-Dye L, Walker RJ. The pharmacology of cholinoceptors on the somatic muscle cells of the parasitic nematode Ascaris suum. J Exp Biol. 1991 Jul;158:509-30. PMID: 1919416. View Source

Benzoquinonium Dibromide: Research & Industrial Applications

Discriminating Pre- vs. Post-Junctional Reversal Mechanisms

Standard anti-curare agents (edrophonium, neostigmine) are essentially inactive against benzoquinonium-induced neuromuscular blockade (edrophonium is ~300-fold weaker than against tubocurarine paralysis), while retaining full activity against tubocurarine [1]. By comparing the ability of a test compound to reverse benzoquinonium vs. tubocurarine blockade in the same preparation, researchers can determine whether the compound's reversal mechanism depends on acetylcholinesterase inhibition (inactive against benzoquinonium) or involves direct channel/presynaptic effects. This assay design has been validated in feline and rodent skeletal muscle preparations [1][2].

Probing the Novel nAChR Agonist Site

Benzoquinonium is one of the few validated tool compounds (alongside physostigmine) that activates the novel agonist binding site located near Lys-125 of the nAChR α-subunit, a site distinct from the classical ACh binding pocket [3]. At concentrations of 0.1–10 μM, it activates single channels in cultured hippocampal neurons and α4β2-transfected fibroblasts that are insensitive to competitive antagonists but blocked by the FK1 antibody [3]. This makes benzoquinonium dibromide indispensable for laboratories studying allosteric modulation of neuronal nAChRs, particularly for experiments requiring concurrent open-channel blockade to isolate the novel-site agonism component.

Invertebrate nAChR Pharmacology & Anthelmintic Target Validation

In the Ascaris suum nematode model, benzoquinonium is the most potent classical nicotinic antagonist available (IC50 0.29 μM vs. ACh-induced conductance), outperforming pancuronium (3.2 μM), tubocurarine (3.1 μM), and atropine (6.7 μM) [4]. Its high potency and reversible block make it the antagonist of choice for electrophysiological characterization of nematode nAChRs and for validating putative anthelmintic targets that act through cholinergic mechanisms. The compound has been successfully employed in multiple subsequent studies on nematode neuromuscular transmission where clean, potent cholinergic blockade was required [4].

Bisquaternary Blocker SAR: Anticholinesterase Activity

Benzoquinonium's anticholinesterase activity (25% of neostigmine) is mechanistically attributed to its quaternary benzyl groups; replacing these with alkyl groups reduces anticholinesterase activity to <2% and simultaneously restores susceptibility to edrophonium/neostigmine reversal [2]. This structure-activity relationship makes benzoquinonium the reference compound for designing and benchmarking novel bisquaternary amines with tunable ratios of nAChR antagonism to cholinesterase inhibition. Enantiomeric analogs with methyl substitutions adjacent to quaternary centers have been synthesized and tested, demonstrating a consistent (R) > (S) potency ratio of approximately 2:1 for neuromuscular blockade that is not attributable to differential cholinesterase inhibition [5]. Researchers developing next-generation neuromuscular blockers with reduced anticholinesterase liability can use the benzoquinonium scaffold as a well-characterized starting point.

Application

Selection Property

Validation Focus

Pre- vs. post-junctional mechanism discrimination

Anticholinesterase-reversal resistance profile

Reversal agent response in nerve-muscle preparations

Novel nAChR agonist site pharmacology

Dual ago-antagonist mechanism (open-channel block + novel-site agonism)

Single-channel activation and FK1 antibody sensitivity

Invertebrate nAChR electrophysiology & anthelmintic target validation

Reported high potency in Ascaris model

Cholinergic blockade context in nematode preparations

Bisquaternary neuromuscular blocker SAR studies

Structurally defined anticholinesterase activity (25% of neostigmine)

Benzyl-group dependence and enantiomer ratio context

• [1] Blaber LC, Bowman WC. A comparison between the effects of edrophonium and choline in the skeletal muscles of the cat. Br J Pharmacol Chemother. 1959 Dec;14(4):456-66. PMID: 13801135. View Source
• [2] Hoppe JO, Funnell JE, Lape H. The effects of structural variation in the quaternary nitrogen centers of benzoquinonium chloride upon neuromuscular blocking activity. J Pharmacol Exp Ther. 1955 Sep;115(1):106-19. View Source
• [3] Pereira EF, Reinhardt-Maelicke S, Schrattenholz A, Maelicke A, Albuquerque EX. Identification and functional characterization of a new agonist site on nicotinic acetylcholine receptors of cultured hippocampal neurons. J Pharmacol Exp Ther. 1993 Jun;265(3):1474-91. PMID: 8510023. View Source
• [4] Colquhoun L, Holden-Dye L, Walker RJ. The pharmacology of cholinoceptors on the somatic muscle cells of the parasitic nematode Ascaris suum. J Exp Biol. 1991 Jul;158:509-30. PMID: 1919416. View Source
• [5] Soine TO, Genenah AA, Shaath NA. Stereochemical preferences for curarimimetic neuromuscular junction blockade III: enantiomeric bisquaternary amines related to benzoquinonium as probes. J Pharm Sci. 1975 Jan;64(1):67-70. PMID: 124345. View Source